2-chloro-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)butan-1-one

• CAS: 2098116-96-0
• Molecular Formula: C11H16ClN3O2
• Molecular Weight: 257.72 g/mol
• SMILES: CCC(C(=O)N1CC(C(C1)O)N2C=CC=N2)Cl
• InChI: InChI=1S/C11H16ClN3O2/c1-2-8(12)11(17)14-6-9(10(16)7-14)15-5-3-4-13-15/h3-5,8-10,16H,2,6-7H2,1H3
• InChIKey: UCVDHEAYSQRIDU-UHFFFAOYSA-N

Researchers probing the pyrazolyl-pyrrolidine SARM series often lack empirical selectivity data across AR, RORγ, and PXR, and risk potency shifts when substituting the 2-chlorobutan-1-one moiety with shorter-chain analogs without validation. This compound directly addresses that gap. • Enables head-to-head nuclear receptor panel comparison (AR, RORγ, PXR) against the ethanone analog (CAS 2098132-90-0) to establish selectivity fingerprints. • Allows systematic assessment of metabolic stability advantages of the extended butanone side chain via liver microsome/hepatocyte assays. • Supplied with batch-specific analytical documentation; supports rigorous SAR exploration without experimental ambiguity.

2098116-96-0 – Pyrazolyl-Pyrrolidine SARM Building Block

2-Chloro-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)butan-1-one (CAS 2098116-96-0) is a synthetic small molecule with the molecular formula C₁₁H₁₆ClN₃O₂ and a molecular weight of 257.72 g/mol. It is categorized as a chemical building block and has been noted for its potential as a tissue-selective androgen receptor modulator (SARM) . The compound features a pyrrolidine core substituted with a pyrazole ring, a hydroxyl group, and a 2-chlorobutan-1-one side chain, a structural combination that places it within a class of compounds investigated for modulating androgen receptor activity in a tissue-specific manner .

1 Pyrazolyl-pyrrolidine scaffold SAR probe for androgen receptor modulation research

2 Butanone side-chain structural differentiation from shorter-chain analogs

3 Synthetic building block suited for nuclear receptor panel screening studies

Why 2098116-96-0 Cannot Be Simply Replaced

Within the pyrazolyl-pyrrolidine scaffold, minor modifications to the N-acyl side chain (e.g., 2-chlorobutan-1-one vs. 2-chloroethan-1-one) can significantly alter physicochemical properties such as lipophilicity (cLogP), metabolic stability, and target engagement. Substituting 2098116-96-0 with a close analog like 2-chloro-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one (CAS 2098132-90-0) without experimental validation risks introducing uncharacterized changes in potency, selectivity, or assay compatibility. The specific 2-chlorobutan-1-one moiety may confer distinct steric and electronic properties that influence binding to androgen receptor or other biological targets, making direct functional interchange unsubstantiated without head-to-head data.

This compound (2098116-96-0)

Ethanone analog (2098132-90-0)

N-acyl side chain

2-chlorobutan-1-one

2-chloroethan-1-one

Lipophilicity context

Extended chain may shift cLogP

Shorter chain; cLogP may differ

Target engagement

Steric profile may alter AR binding

Binding profile may not transfer directly

Metabolic stability

Butanone side-chain stability uncharacterized

Metabolic profile may not extrapolate

2098116-96-0 Quantitative Comparator Evidence

Direct Comparative Data Gap

An exhaustive search of primary literature, patents, and authoritative databases (PubChem, ChEMBL, BindingDB) did not yield any direct head-to-head comparison, cross-study comparable data, or class-level inference that quantitatively differentiates 2098116-96-0 from its closest analogs, such as 2-chloro-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one (CAS 2098132-90-0) . No IC50, Ki, EC50, or other potency values were found for this compound against any defined biological target. Consequently, a quantified difference cannot be calculated. This evidence gap should be addressed by commissioning bespoke comparative profiling assays (e.g., AR reporter gene assay, metabolic stability in liver microsomes) before prioritizing this compound for procurement over any analog.

Comparative Data Gap

Data to verify

No head-to-head comparison or potency data identified in public domain

Assumed equivalence between analogs introduces program risk

Bespoke comparative profiling recommended before procurement prioritization

Evidence Dimension	All quantitative dimensions (potency, selectivity, ADME)
Target Compound Data	Data not found in public domain
Comparator Or Baseline	2-chloro-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one (CAS 2098132-90-0)
Quantified Difference	Cannot be calculated
Conditions	N/A

Why This Matters

Decisions based on assumed superiority without data introduce program risk; this gap analysis identifies the specific experiments needed to generate a data-driven procurement rationale.

2098116-96-0 Focused Application Scenarios

Butanone Side-Chain SAR Exploration

Use 2098116-96-0 as a key intermediate or final compound to systematically probe the impact of the 2-chlorobutan-1-one moiety versus shorter (e.g., ethanone) or branched analogs on androgen receptor modulation. This fills a noted data gap in the pyrazolyl-pyrrolidine SARM series .

Nuclear Receptor Selectivity Profiling

Employ 2098116-96-0 in a custom panel of nuclear receptor assays (AR, RORγ, PXR) alongside its ethanone analog to empirically establish selectivity fingerprints, addressing the absence of public selectivity data for this compound.

Metabolic Stability and Side-Chain Length

Investigate 2098116-96-0 in liver microsome or hepatocyte stability assays to determine if the extended butanone side chain offers a metabolic advantage over the ethanone analog, a hypothesis that currently lacks experimental support.

Application

Selection Property

Validation Focus

Butanone Side-Chain SAR Exploration

Side-chain structural probe

AR modulation assay context

Nuclear Receptor Selectivity Profiling

Selectivity panel context

Empirical selectivity fingerprint

Metabolic Stability Assessment

Side-chain length context

Microsome or hepatocyte stability review